Cas no 2680802-92-8 (benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate)

• Product Name: benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate
• CAS No: 2680802-92-8
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 5767218
• PubChem ID: 165936332
• Update Time: 2025-05-26

benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate
• EN300-6943537
• 2680802-92-8

• Inchi： 1S/C12H15F2NO3/c1-12(8-16,10(13)14)15-11(17)18-7-9-5-3-2-4-6-9/h2-6,10,16H,7-8H2,1H3,(H,15,17)
• InChI Key： BKPUTYGHWVYMNK-UHFFFAOYSA-N
• SMILES： FC(C(C)(CO)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate

Introduction to benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2680802-92-8)

benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate, with the CAS number 2680802-92-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its benzyl carbamate moiety and the presence of difluoro and hydroxy groups, which confer it with distinct chemical properties and biological activities.

The molecular formula of benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate is C₁₃H₁₅F₂NO₃, and its molecular weight is approximately 277.26 g/mol. The compound's structure includes a benzyl group attached to a carbamate functional group, which is further substituted with a 1,1-difluoro-3-hydroxy-2-methylpropan-2-yl moiety. This complex structure provides a foundation for its diverse chemical reactivity and biological interactions.

In the realm of medicinal chemistry, benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate has been explored for its potential as a prodrug or as a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties, suggesting that benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate could have similar therapeutic effects.

The difluoro substitution on the propanoyl group of benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate is particularly noteworthy. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic profiles. This property is crucial for developing drugs that require good oral bioavailability and extended half-lives. Additionally, the hydroxy group can participate in hydrogen bonding interactions, which can influence the compound's binding affinity to target proteins.

The synthesis of benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate typically involves several steps, including the formation of the difluorinated intermediate and subsequent coupling with the benzyl carbamate moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 1,1-difluoroacetone with an appropriate alcohol to form the difluorinated alcohol intermediate, followed by protection of the hydroxy group and subsequent coupling with benzyl isocyanate.

In terms of biological activity, preliminary studies have indicated that benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate exhibits selective inhibition of certain enzymes involved in inflammatory responses. This selective inhibition can be attributed to the unique arrangement of functional groups within the molecule, which allows it to interact specifically with target proteins while minimizing off-target effects. Such selectivity is crucial for developing safe and effective therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate in treating various conditions. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. However, further studies are needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

Beyond its potential as a therapeutic agent, benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-yl)carbamate has also been investigated for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to study biological processes by selectively modulating specific targets. The ability of benzyl N-(1,1-difluoro-3-hydroxy-2-methylpropan-2-y l)carbamate to selectively inhibit certain enzymes makes it an attractive candidate for such applications.

In conclusion, benzyl N-(1,1-difluoro-3-hydroxy - 2-methylpropan - 2 - yl) carbamate (CAS No. 268080 2 - 9 4 - 8), with its unique chemical structure and promising biological activities, represents an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its properties and potential applications, making it a compound of significant interest for both academic researchers and pharmaceutical companies alike.